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Compound of Interest

Compound Name: Ethametsulfuron-methyl

Cat. No.: B166122

For Researchers, Scientists, and Drug Development Professionals

These application notes and protocols provide a comprehensive guide to the use of
ethametsulfuron-methyl in integrated weed management (IWM) programs. This document
details the herbicide's mode of action, application strategies, and experimental procedures for
efficacy evaluation, tailored for a scientific audience.

Introduction

Ethametsulfuron-methyl is a selective, systemic, post-emergence sulfonylurea herbicide.[1] It
is primarily used for the control of broadleaf weeds in oilseed rape (canola).[1][2][3][4] Its mode
of action and selectivity make it a valuable tool in IWM, aiding in the management of herbicide
resistance when used judiciously in rotation or combination with other herbicides.[1]

Mode of Action

Ethametsulfuron-methyl's primary mode of action is the inhibition of the enzyme acetolactate
synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[1][5][6] ALS is a critical
enzyme in the biosynthesis pathway of branched-chain amino acids: valine, leucine, and
isoleucine.[1][5] By blocking this enzyme, ethametsulfuron-methyl halts protein synthesis and
cell division, leading to the cessation of plant growth and eventual death of susceptible weeds.
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[1] The herbicide is absorbed through both the leaves and roots and is translocated throughout
the plant.[1]

Application and Efficacy

Ethametsulfuron-methyl is most effective when applied post-emergence to actively growing
weeds at the 2- to 4-leaf stage.[1] Optimal performance is achieved under mild temperatures
(15-25°C) and good soil moisture conditions.[1]

Table 1: Efficacy and Application Rates of
Ethametsulfuron-Methyl against Key Broadleaf Weeds

Weed Species

Scientific Name

Typical Application
Rate (g a.i./ha)

Efficacy (%
Control)

Wild Mustard Sinapis arvensis 16 -22.5 Good to Excellent
Capsella bursa-
Shepherd's Purse ] 15-225 Good to Excellent
pastoris
Field Pennycress Thlaspi arvense 15-225 Good to Excellent
. Amaranthus
Redroot Pigweed 16 - 22.5 Good
retroflexus
Common .
Chenopodium album 16 -22.5 Good
Lambsquarters
Chickweed Stellaria media 15-225 Good to Excellent
Craneshbill Geranium spp. 22.5 Good
Mayweed Matricaria spp. 22.5 Good

Note: Efficacy can vary based on environmental conditions, weed growth stage, and the
presence of herbicide-resistant biotypes. Application rates are derived from various sources,
including product labels and research articles. A common application rate for a 75% Water
Dispersible Granule (WDG) formulation is 20 grams of product per hectare, which corresponds
to 15 g a.i./ha.[1] A proposed single application use in canola is up to 0.019 Ib ai/A, which is
approximately 21.3 g a.i./ha.[6]
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Integrated Weed Management and Tank-Mixing

To broaden the spectrum of controlled weeds and manage herbicide resistance,
ethametsulfuron-methyl can be integrated into a comprehensive IWM program. This includes
rotating with herbicides from different mode-of-action groups and utilizing tank mixes.[1] It is
often mixed with graminicides to control both broadleaf and grass weeds in a single application.

[1]

Table 2: Tank-Mix Partners for Ethametsulfuron-Methyl
in Ojlseed Rape

Tank-Mix Partner Herbicide Group Target Weeds Notes

Enhances broad-
Metazachlor + Group 15 (K3) + Annual grasses and o
leaved weed activity.

[4]

Quinmerac Group 4 (O) broadleaf weeds

Annual grasses and

Dimethenamid + Provides residual
Group 15 (K3) some broadleaf
Metazachlor control.[4]
weeds
Dimethenamid + Broad-spectrum )
Group 15 (K3) + Offers multiple modes
Metazachlor + control of grasses and )
) Group 4 (O) of action.[4]
Quinmerac broadleaf weeds

) For control of
_ Annual and perennial
Clethodim Group 1 (A) emerged grass
grasses
weeds.

_ Annual and perennial Systemic control of
Quizalofop-P-ethyl Group 1 (A)
grasses grass weeds.

Note: Always perform a jar test to ensure physical compatibility before large-scale tank mixing.
[1] Follow all label instructions for both ethametsulfuron-methyl and the tank-mix partner.

Experimental Protocols

The following protocols are designed for researchers conducting field trials to evaluate the
efficacy of ethametsulfuron-methyl.
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Field Trial Protocol for Efficacy Evaluation

Objective: To determine the efficacy of ethametsulfuron-methyl, alone and in tank-mix
combinations, for the control of broadleaf weeds in oilseed rape.

Experimental Design:
e Design: Randomized Complete Block Design (RCBD).
e Replications: 4.
e Plot Size: 2 m x 5 m (or other appropriate size for the available equipment).
e Treatments:
o Untreated control (weedy check).
o Weed-free control (hand-weeded).
o Ethametsulfuron-methyl at three rates (e.g., 15, 22.5, and 30 g a.i./ha).

o Ethametsulfuron-methyl (22.5 g a.i./ha) + a selected graminicide at its recommended

rate.
o A standard commercial herbicide treatment for comparison.
Materials and Methods:

» Site Selection: Choose a field with a uniform and representative population of the target
broadleaf weeds.

o Crop Establishment: Sow a suitable variety of oilseed rape at the recommended seeding rate
and depth.

e Treatment Application:

o Apply herbicides at the 2-4 leaf stage of the target weeds using a calibrated plot sprayer.
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o Use a spray volume of 100-200 L/ha and a pressure of 200-300 kPa to ensure uniform
coverage.

o Include a non-ionic surfactant at the recommended concentration if required by the
product label.

o Data Collection:

o Weed Density: Count the number of individual weed species in two 0.25 m2 quadrats per
plot before spraying and at 14, 28, and 56 days after treatment (DAT).

o Weed Biomass: At 56 DAT, harvest all weeds from the two quadrats, dry them at 70°C for
72 hours, and record the dry weight.

o Crop Tolerance: Visually assess crop injury (phytotoxicity) at 7, 14, and 28 DAT using a 0-
100% scale (0 = no injury, 100 = crop death).

o Crop Yield: Harvest the central area of each plot at crop maturity, and determine the grain
yield, adjusting for moisture content.

 Statistical Analysis:
o Analyze the data using Analysis of Variance (ANOVA).

o Use a suitable mean separation test (e.g., Tukey's HSD or Fisher's LSD) at a significance
level of p < 0.05 to compare treatment means.

Visualizations
Signaling Pathway of ALS Inhibition
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Branched-Chain Amino Acid Biosynthesis
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Caption: Inhibition of Acetolactate Synthase (ALS) by Ethametsulfuron-methyl.

Experimental Workflow for Efficacy Trial
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Caption: Workflow for an Ethametsulfuron-methyl Efficacy Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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